(R)-1-(tert-Butoxycarbonyl)-2-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R)-2-[(4-fluorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C17H22FNO4/c1-16(2,3)23-15(22)19-10-4-9-17(19,14(20)21)11-12-5-7-13(18)8-6-12/h5-8H,4,9-11H2,1-3H3,(H,20,21)/t17-/m1/s1
• InChI Key: AWTXCFLBYUGCEW-QGZVFWFLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1(CC2=CC=C(C=C2)F)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@]1(CC2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C17H22FNO4
• DSSTOX Substance ID: DTXSID80375945
• Molecular Weight: 323.4 g/mol
• CAS No.: 706806-64-6

Description

(R)-1-(tert-Butoxycarbonyl)-2-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C17H22FNO4 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Studies

(R)-1-(tert-Butoxycarbonyl)-2-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid and its derivatives demonstrate intriguing structural properties useful in crystallography and molecular design. For instance, the related compound N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline shows a pyrrolidine ring adopting an envelope conformation with distinct dihedral angles formed by the carboxylic acid group with the N-tert-butoxycarbonyl and 2-fluorobenzyl groups. This conformation is integral in forming two-dimensional molecular layers through specific intermolecular interactions in the crystal lattice (Rajalakshmi et al., 2013).

Similarly, (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid, closely related to the compound , has its pyrrolidine ring in an envelope conformation. The compound's molecular structure is stabilized and structured through intermolecular O—H⋯O hydrogen bonds, indicating its potential utility in constructing complex molecular architectures (Yuan et al., 2010).

Synthesis and Chemical Properties

The synthesis of related compounds like Tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate involves using iso-butoxycarbonyl chloride via the mixed anhydride method, with the product's structure confirmed through X-ray diffraction studies. Such synthetic routes and structural confirmations are crucial for developing novel compounds with desired chemical and physical properties (Naveen et al., 2007).

In the domain of medicinal chemistry, compounds derived from this compound are involved in the design and synthesis of potent inhibitors for medical applications. For instance, the discovery of a potent inhibitor of influenza neuraminidase was achieved through the synthesis of core structures derived from compounds related to this compound. This demonstrates the compound's relevance in drug design and its potential in therapeutic applications (Wang et al., 2001).